1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H18ClF3N2/c19-15-5-3-6-16(12-15)24-10-8-23(9-11-24)13-14-4-1-2-7-17(14)18(20,21)22/h1-7,12H,8-11,13H2
• InChI Key: QVZQNLLSQJASOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2C(F)(F)F)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClF3N2
• Molecular Weight: 354.8 g/mol

Description

1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine class of drugs. TFMPP has been extensively studied for its potential use in scientific research due to its unique chemical properties.

Scientific Research Applications

1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been used in a variety of scientific research applications. One area of research involves the study of serotonin receptors. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine acts as an agonist at the 5-HT1A and 5-HT2A receptors, and has been used to study the effects of these receptors on behavior and cognition. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has also been used in the study of drug abuse and addiction, as it has been shown to produce reinforcing effects in animal models.

Mechanism of Action

1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine acts as an agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine also acts as an antagonist at the 5-HT3 receptor, which is involved in the regulation of nausea and vomiting. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its reinforcing effects.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been shown to produce a variety of biochemical and physiological effects. In animal models, 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been shown to increase locomotor activity, produce stereotypic behaviors, and induce hyperthermia. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has also been shown to produce changes in heart rate and blood pressure, as well as alterations in the levels of various neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine also has a well-characterized mechanism of action, which makes it useful for studying the effects of serotonin receptors on behavior and cognition. However, 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine has several limitations. It has been shown to produce variable effects in different animal species, and its effects may be influenced by factors such as dose, route of administration, and environmental conditions.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine. One area of research involves the development of new compounds that target the serotonin system, with the goal of developing drugs that are more effective and have fewer side effects than existing treatments. Another area of research involves the study of the long-term effects of 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine on behavior and cognition, as well as its potential for abuse and addiction. Additionally, 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine may have potential therapeutic uses in the treatment of psychiatric disorders such as anxiety and depression, and further research is needed to explore these possibilities.

Synthesis Methods

1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine can be synthesized using a variety of methods, including the reaction of 3-chlorophenylpiperazine with 2-(trifluoromethyl)benzyl chloride in the presence of a base. Another method involves the reaction of 1-(3-chlorophenyl)piperazine with 2-(trifluoromethyl)benzylamine in the presence of a catalyst. These methods result in the formation of 1-(3-chlorophenyl)-4-[2-(trifluoromethyl)benzyl]piperazine as a white crystalline powder.